6-chloro-3-phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
Overview
Description
“6-chloro-3-phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine” is a chemical compound with the molecular formula C14H12ClNO . It is a member of the benzoxazine family, which are heterocyclic compounds containing a benzene fused to an oxazine ring .
Molecular Structure Analysis
The molecular structure of “6-chloro-3-phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine” can be viewed using Java or Javascript . The compound has a molecular weight of 245.704 .Chemical Reactions Analysis
While specific chemical reactions involving “6-chloro-3-phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine” were not found in the available literature, benzoxazine derivatives have been used as catalysts in the synthesis of various compounds .Scientific Research Applications
- Pharmaceutical Research
- Application : This compound is used in the synthesis of various pharmaceuticals . It is a key component in the development of new drugs .
- Method of Application : The compound is synthesized and incorporated into various drug structures . The specific methods of synthesis and incorporation would depend on the specific drug being developed .
- Results : The derivatives of this compound show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
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Antimicrobial and Antiviral Research
- Application : Derivatives of 1,2,4-benzothiadiazine-1,1-dioxide, a compound similar to the one you mentioned, have been found to have antimicrobial and antiviral properties .
- Method of Application : These compounds are synthesized and tested against various microbial and viral strains .
- Results : The specific results can vary, but in general, these compounds have shown promising antimicrobial and antiviral activities .
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Antihypertensive Research
- Application : 1,2,4-benzothiadiazine-1,1-dioxide derivatives have also been studied for their antihypertensive properties .
- Method of Application : These compounds are typically tested in animal models or in vitro to determine their effects on blood pressure .
- Results : Some derivatives have shown potential as antihypertensive agents .
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Anticancer Research
- Application : Some derivatives of 1,2,4-benzothiadiazine-1,1-dioxide have been studied for their potential anticancer properties .
- Method of Application : These compounds are typically tested in vitro against various cancer cell lines .
- Results : Some derivatives have shown promising results in inhibiting the growth of certain types of cancer cells .
properties
IUPAC Name |
6-chloro-3-phenyl-3,4-dihydro-2H-1,4-benzoxazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO/c15-11-6-7-14-12(8-11)16-13(9-17-14)10-4-2-1-3-5-10/h1-8,13,16H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEXZUOFJVYTTKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC2=C(O1)C=CC(=C2)Cl)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-3-phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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